4-(3-Bromo-2-methylpropyl)morpholine

• Molecular Formula: C8H16BrNO
• Molecular Weight: 222.12 g/mol
• IUPAC Name: 4-(3-bromo-2-methylpropyl)morpholine
• InChI: InChI=1S/C8H16BrNO/c1-8(6-9)7-10-2-4-11-5-3-10/h8H,2-7H2,1H3
• InChI Key: KBQXRUZLEXZYBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCOCC1)CBr

Description

It is available as a hydrobromide salt (purity ≥95%) and is used in pharmaceutical and chemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Bromo-2-methylpropyl)morpholine typically involves the reaction of morpholine with 3-bromo-2-methylpropyl bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions generally include:

Solvent: Dichloromethane (CH2Cl2)

Temperature: Room temperature to 0°C

Reaction Time: Several hours to overnight

Industrial Production Methods

Industrial production methods for 4-(3-Bromo-2-methylpropyl)morpholine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromo-2-methylpropyl)morpholine undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols.

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, forming 2-methylpropylmorpholine.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide (NaOH), potassium carbonate (K2CO3)

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), hydrogen gas (H2) with a palladium catalyst

Major Products Formed

Nucleophilic Substitution: Various substituted morpholines

Oxidation: Oxidized morpholine derivatives

Reduction: 2-Methylpropylmorpholine

Scientific Research Applications

4-(3-Bromo-2-methylpropyl)morpholine has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(3-Bromo-2-methylpropyl)morpholine involves its interaction with specific molecular targets and pathways. The bromine atom and the morpholine ring play crucial roles in its reactivity and binding affinity. The compound can act as a nucleophile or electrophile, depending on the reaction conditions, and can form covalent bonds with target molecules, leading to various biological and chemical effects.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares 4-(3-Bromo-2-methylpropyl)morpholine with structurally related morpholine derivatives and brominated heterocycles:

Compound Name	Molecular Formula	Substituents	Key Properties	Applications
4-(3-Bromo-2-methylpropyl)morpholine	C₈H₁₆BrNO	3-Bromo-2-methylpropyl chain	Hydrobromide salt (95% purity); reactive bromine site for alkylation .	Intermediate in organic synthesis; potential pharmaceutical applications.
N-Aminopropylmorpholine	C₇H₁₆N₂O	3-Aminopropyl chain	Colorless liquid; bp 224.5°C; soluble in water and alcohol; combustible .	Fiber synthesis; chemical intermediate.
Fomocaine	C₂₀H₂₅NO₂	Phenoxymethylphenylpropyl chain	Crystalline solid; local anesthetic properties .	Pharmaceutical use as a local anesthetic.
VPC-14449	C₁₀H₁₂Br₂N₄OS	Thiazolyl and dibromoimidazolyl groups	Corrected structure (2,4-dibromo substitution); NMR discrepancies noted .	Biological studies targeting androgen receptor DNA-binding domains .
4-[(4-Bromophenyl)azo]morpholine	C₁₀H₁₂BrN₃O	Azo group and 4-bromophenyl substituent	Azo linkage introduces photochromic properties .	Potential use in dyes or sensors.

Physicochemical Properties

• Solubility: The hydrobromide salt form of 4-(3-Bromo-2-methylpropyl)morpholine likely improves water solubility compared to neutral analogs like N-aminopropylmorpholine, which is already water-soluble due to its amino group .
• Thermal Stability: Brominated compounds generally exhibit lower thermal stability than non-halogenated derivatives. For example, Fomocaine’s aromatic structure contributes to higher melting points .